Cas no 1545535-05-4 (3-Iodo-8-methyl-imidazo1,2-apyridine)

3-Iodo-8-methyl-imidazo[1,2-a]pyridine is a halogenated heterocyclic compound featuring an iodine substituent at the 3-position and a methyl group at the 8-position of the imidazo[1,2-a]pyridine scaffold. This structure offers versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings due to the reactive iodine moiety. The methyl group enhances stability and influences electronic properties, making it valuable for modifying pharmacophores. Its well-defined reactivity and compatibility with diverse reaction conditions make it a preferred choice for constructing complex molecular architectures in medicinal chemistry and materials science applications.

3-Iodo-8-methyl-imidazo1,2-apyridine structure

1545535-05-4 structure

Product Name:3-Iodo-8-methyl-imidazo1,2-apyridine

CAS No:1545535-05-4

MF:C₈H₇IN₂

MW:258.059

MDL:MFCD24199924

CID:4670705

PubChem ID:115404343

Update Time:2025-05-27

3-Iodo-8-methyl-imidazo1,2-apyridine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-a]pyridine, 3-iodo-8-methyl-
- 3-Iodo-8-methyl-imidazo1,2-apyridine
- 1545535-05-4
- ZB1358
- 3-Iodo-8-methyl-imidazo[1,2-a]pyridine
- 3-Iodo-8-methylimidazo[1,2-a]pyridine
- MFCD24199924
- E80238
- MDL： MFCD24199924
- Inchi： InChI=1S/C8H7IN2/c1-6-3-2-4-11-7(9)5-10-8(6)11/h2-5H,1H3
- InChI Key： LSKAHQYWBXCYBD-UHFFFAOYSA-N
- SMILES： CC1=CC=CN2C1=NC=C2I

Computed Properties

Exact Mass: 257.96540g/mol
Monoisotopic Mass: 257.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 151
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 17.3Å²

3-Iodo-8-methyl-imidazo1,2-apyridine Pricemore >>

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